![molecular formula C9H14N4O B2456096 N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide CAS No. 2411306-66-4](/img/structure/B2456096.png)
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide, also known as EMT, is a small molecule inhibitor that has shown potential in various scientific research applications. EMT is a triazole-based compound that has been synthesized using different methods.
Mechanism of Action
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide exerts its effects by inhibiting the activity of certain enzymes and proteins. It has been shown to inhibit the activity of cyclin-dependent kinase 9 (CDK9), which is involved in the regulation of transcription. N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide also inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. In addition, N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has been found to inhibit the activity of the proteasome, which is involved in the degradation of proteins.
Biochemical and Physiological Effects:
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide also induces cell cycle arrest by inhibiting the activity of CDK9. In addition, N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has been found to reduce the production of pro-inflammatory cytokines by inhibiting the activity of NF-κB. N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has also been shown to inhibit the replication of viruses by interfering with viral protein synthesis.
Advantages and Limitations for Lab Experiments
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has been shown to have high potency and selectivity for its targets. However, N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide also has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. In addition, N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide can be toxic to cells at high concentrations, which can limit its use in certain assays.
Future Directions
For N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide research include the development of N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide derivatives, investigation of N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide's effects on other diseases, and the use of N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide in combination with other drugs or therapies.
Synthesis Methods
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide can be synthesized using different methods. The most commonly used method involves the reaction of 3-Ethyl-5-methyl-4H-1,2,4-triazole with propargyl bromide in the presence of a base. The resulting intermediate is then reacted with acryloyl chloride to obtain N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide. Other methods involve the use of different reagents and solvents.
Scientific Research Applications
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has been extensively studied for its potential in various scientific research applications. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. In addition, N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide has been shown to inhibit the replication of certain viruses, such as hepatitis C virus and dengue virus.
properties
IUPAC Name |
N-[(3-ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N4O/c1-4-9(14)10-6-8-7(3)11-12-13(8)5-2/h4H,1,5-6H2,2-3H3,(H,10,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCPUDDTZOKHBPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=C(N=N1)C)CNC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3-Ethyl-5-methyltriazol-4-yl)methyl]prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.